(5-Hydroxymethyl-thiophen-3-yl)-piperidin-1-yl-methanone

• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol
• IUPAC Name: [5-(hydroxymethyl)thiophen-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C11H15NO2S/c13-7-10-6-9(8-15-10)11(14)12-4-2-1-3-5-12/h6,8,13H,1-5,7H2
• InChI Key: JOTXFIXFWMNUIW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CSC(=C2)CO

Description

(5-Hydroxymethyl-thiophen-3-yl)-piperidin-1-yl-methanone is a useful research compound. Its molecular formula is C11H15NO2S and its molecular weight is 225.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[5-(tert-Butyl-dimethyl-silanyloxymethyl)-thiophen-3-yl]-piperidin-1-yl-methanone (0.96 g, 2.83 mmol) was dissolved in tetrahydrofuran (15 mL) and t-butylammonium fluoride (1 M in THF; 3.12 mL) and acetic acid (1 mL) were added. The reaction mixture was stirred overnight then partitioned between diethyl ether and saturated aqueous sodium hydrogen carbonate. The organic solution was separated and dried over magnesium sulphate, filtered and the solvent removed. The residue was purified by flash chromatography on silica, eluting with 30% ethyl acetate in pentane. The fractions containing the desired product were concentrated under vacuum to give the title compound as a clear oil (0.41 g). LCMS m/z 226 [M+H]+ RT=6.15 min (Analytical Method 4).